Cas no 1361510-86-2 (3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361510-86-2
• MF: C₁₃H₆Cl₃FN₂
• MW: 315.55754327774
• CID: 4966269
• Update Time: 2025-06-22

3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C13H6Cl3FN2/c14-7-5-9(12(16)10(15)6-7)13-11(17)2-1-8(19-13)3-4-18/h1-2,5-6H,3H2
• InChI Key： QQRCYMRFKJQJIE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC=C(CC#N)N=1)F)Cl)Cl

Computed Properties

• Exact Mass: 313.958059 g/mol
• Monoisotopic Mass: 313.958059 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 36.7
• Molecular Weight: 315.6

Additional information on 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile

Introduction to 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361510-86-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile, identified by the chemical identifier CAS No. 1361510-86-2, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic compound features a pyridine core substituted with a fluoro group at the 3-position and a 2,3,5-trichlorophenyl moiety at the 2-position, further functionalized with an acetonitrile group at the 6-position. The unique structural configuration of this molecule imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the 3-fluoro substituent in 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile enhances its interaction with biological targets by influencing electronic distributions and steric hindrance. This modification has been extensively explored in the design of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic agents.

The 2,3,5-trichlorophenyl group further contributes to the compound's pharmacological profile by introducing multiple chlorine atoms, which can engage in halogen bonding interactions with biological partners. Halogen bonding has emerged as a crucial non-covalent interaction in drug design, enabling precise molecular recognition and improved binding affinity. The combination of fluoro and chloro substituents in 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile makes it an attractive candidate for developing high-affinity ligands for therapeutic applications.

Recent advancements in computational chemistry have facilitated the rational design of molecules like 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile by predicting their binding modes to biological targets. Molecular docking studies have revealed that this compound can effectively interact with ATP-binding pockets of kinases and other enzymes involved in cancer metabolism. The acetonitrile group at the 6-position serves as a hydrogen bond acceptor or donor depending on the target protein environment, further enhancing its binding capabilities.

In the context of drug discovery pipelines, 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile has been utilized as a key intermediate in synthesizing novel small-molecule inhibitors. For instance, researchers have leveraged its structural framework to develop compounds targeting tyrosine kinases implicated in oncogenesis. The fluorinated pyridine core provides a robust scaffold for further derivatization while maintaining high selectivity against off-target proteins.

The acetonitrile functionality also plays a critical role in modulating solubility and pharmacokinetic properties of derived drug candidates. Acetonitrile-based derivatives often exhibit improved solubility in both aqueous and organic solvents, facilitating formulation development for oral or injectable therapies. This property is particularly advantageous when designing prodrugs or formulations requiring controlled release profiles.

Emerging research highlights the potential of 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that structurally related compounds can modulate neurotransmitter release by interacting with presynaptic receptors or enzymes involved in dopamine metabolism. The fluorinated pyridine moiety appears to enhance penetration through the blood-brain barrier (BBB), making it an appealing feature for central nervous system (CNS) drug candidates.

The synthesis of 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. Additionally, fluorination techniques play a pivotal role in introducing the fluoro substituent at the desired position without unwanted side reactions.

The growing interest in fluorinated heterocycles has spurred innovation in synthetic strategies for complex molecular architectures like 3-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile. Flow chemistry approaches have been particularly beneficial for achieving scalable production while minimizing solvent waste and reaction times. These green chemistry principles align with industry trends toward sustainable drug manufacturing processes.

From an industrial perspective, 3-Fluoro - 26-Fluoropyridin -26 - ylidene] - benzene derivative CAS No:1361510 -86 - 26-[[(1S)-1-Cyclopropylethanolamine]carbonyl]amino]-4-fluorobenzonitrile is being evaluated as a potential therapeutic agent due to its dual functionality as both an enzyme inhibitor and receptor modulator. The presence of multiple heteroatoms enhances its versatility as a pharmacophore while maintaining structural integrity under physiological conditions.

The future directions for research involving CAS No:1361510 -86 -26-[[(1S)-1-Cyclopropylethanolamine]carbonyl]amino]-4-fluorobenzonitrile include exploring its derivatives for treating metabolic disorders such as diabetes mellitus type 1 or type 2 by modulating insulin signaling pathways or glucose transporters like GLUT4 receptors expressed on muscle cells